Cas no 139958-54-6 (2-(2-methyl-1H-imidazol-1-yl)propanenitrile)

2-(2-Methyl-1H-imidazol-1-yl)propanenitrile is a versatile nitrile-functionalized imidazole derivative with applications in pharmaceutical and agrochemical synthesis. Its structural features, including the reactive nitrile group and imidazole ring, make it a valuable intermediate for constructing heterocyclic compounds and fine chemicals. The compound exhibits stability under standard conditions, facilitating handling and storage. Its reactivity allows for further functionalization, enabling the synthesis of complex molecules with potential biological activity. The presence of the 2-methyl substituent on the imidazole ring enhances steric and electronic properties, influencing selectivity in coupling reactions. This compound is particularly useful in medicinal chemistry for developing targeted small-molecule therapeutics.

2-(2-methyl-1H-imidazol-1-yl)propanenitrile structure

139958-54-6 structure

Product Name:2-(2-methyl-1H-imidazol-1-yl)propanenitrile

CAS No:139958-54-6

MF:C₇H₉N₃

MW:135.166460752487

MDL:MFCD16079389

CID:855679

PubChem ID:18539613

Update Time:2025-10-29

2-(2-methyl-1H-imidazol-1-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

- 1H-Imidazole-1-acetonitrile,alpha,2-dimethyl-(9CI)
- 2-(2-methyl-1H-imidazol-1-yl)propanenitrile
- 1-(1-Cyanoethyl)-2-methyl-1H-imidazole
- MDL： MFCD16079389
- Inchi： 1S/C7H9N3/c1-6(5-8)10-4-3-9-7(10)2/h3-4,6H,1-2H3
- InChI Key： ICQLQVWXFUWFRI-UHFFFAOYSA-N
- SMILES： N1(C=CN=C1C)C(C#N)C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 158
Topological Polar Surface Area: 41.6

2-(2-methyl-1H-imidazol-1-yl)propanenitrile Pricemore >>

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